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Compound of Interest

Compound Name: Chloromethyltriisopropoxysilane

CAS No.: 18162-82-8

Cat. No.: B101106

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of chloromethyltriisopropoxysilane,

a versatile organosilane compound. Moving beyond a simple data sheet, this document delves

into the causal relationships behind its chemical behavior, offers insights into its practical

applications, and provides validated procedural frameworks for its use in research and

development.

Core Molecular Identity and Physicochemical Profile
Chloromethyltriisopropoxysilane is an organosilicon compound featuring a central silicon

atom bonded to a chloromethyl group and three isopropoxy groups.[1] This unique combination

of a reactive organic chloride and hydrolyzable alkoxy groups makes it a valuable bifunctional

reagent.
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Chemical Structure and Formula
The structural and molecular formulas provide a foundational understanding of the compound's

connectivity and composition.

Molecular Formula: C₁₀H₂₃ClO₃Si[1]

Linear Formula: ClCH₂Si(OCH(CH₃)₂)₃[2]

CAS Number: 18162-82-8[1][2]

Synonyms: (Chloromethyl)tris(1-methylethoxy)silane, (Chloromethyl)[Tris(Propan-2-

Yloxy)]Silane[1]

To visually represent the spatial arrangement of atoms, the following DOT script generates a

2D chemical structure diagram.

Caption: 2D structure of Chloromethyltriisopropoxysilane.

Physicochemical Properties
The physical and chemical properties of chloromethyltriisopropoxysilane dictate its

handling, storage, and application parameters.

Property Value Source

Molecular Weight 254.83 g/mol [2][3]

Appearance Colorless to pale yellow liquid [1][4]

Density 0.962 g/mL at 25 °C [2][3]

Boiling Point 195-198 °C [3][4]

Flash Point
82.78 °C (181.0 °F) - closed

cup
[2]

Refractive Index 1.4145 [3][5]

Reactivity and Mechanistic Insights
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The utility of chloromethyltriisopropoxysilane stems from the dual reactivity of its functional

groups: the hydrolyzable isopropoxy groups and the reactive chloromethyl group.

Hydrolysis and Condensation of Isopropoxy Groups
The primary reaction pathway for the isopropoxy groups is hydrolysis, followed by

condensation. This process is fundamental to its application in surface modification and as a

coupling agent. The reaction proceeds in two main stages:

Hydrolysis: The three isopropoxy groups react with water to form silanol (Si-OH) groups and

isopropanol as a byproduct. This reaction can be catalyzed by either acid or base.

Condensation: The newly formed silanol groups are reactive and can condense with other

silanol groups (self-condensation) to form stable siloxane (Si-O-Si) bonds, or with hydroxyl

groups on a substrate surface to form a covalent linkage.

The overall mechanism for the hydrolysis and condensation of alkoxysilanes is a well-studied

process. Under acidic conditions, the reaction is thought to proceed via an Sₙ1-like mechanism

involving a protonated intermediate. In basic conditions, a bimolecular displacement

mechanism where a hydroxide or silanolate anion directly attacks the silicon atom is favored.

Reactivity of the Chloromethyl Group
The chloromethyl group provides a reactive site for nucleophilic substitution reactions. This

allows for the covalent attachment of a wide range of organic functionalities to the silane, and

subsequently to a substrate surface. The chlorine atom can be displaced by nucleophiles such

as amines, thiols, and cyanides, making it a versatile anchor for further chemical modifications.

Core Applications and Methodologies
The bifunctional nature of chloromethyltriisopropoxysilane makes it a valuable tool in

materials science and biotechnology.

Surface Modification and Coupling Agent
One of the primary applications of chloromethyltriisopropoxysilane is as a surface modifier

and coupling agent, particularly for enhancing the adhesion between organic polymers and

inorganic substrates.[1] The isopropoxy groups enable covalent bonding to hydroxyl-rich
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surfaces like glass, silica, and metal oxides, while the chloromethyl group can react with the

organic matrix.

This protocol provides a generalized procedure for the surface functionalization of silica

nanoparticles. It is crucial to perform these steps under anhydrous conditions to control the

hydrolysis and condensation reactions.

Substrate Preparation Silanization Reaction Work-up and Purification

Disperse Silica Nanoparticles in Anhydrous Toluene Dry Nanoparticles under Vacuum Add Chloromethyltriisopropoxysilane Solution Reflux under Inert Atmosphere (e.g., N₂) Cool to Room Temperature Centrifuge to Collect Nanoparticles Wash with Toluene and Ethanol Dry Functionalized Nanoparticles

Click to download full resolution via product page

Caption: General workflow for surface modification.

Role in Drug Development and Bioconjugation
While direct applications in pharmaceutical active ingredients are not widespread, the unique

properties of chloromethyltriisopropoxysilane make it a valuable tool in drug delivery and

bioconjugation. The ability to functionalize surfaces, such as silica nanoparticles, allows for

their use as drug delivery vehicles. The chloromethyl group can serve as a linker to attach

therapeutic molecules.

In the broader context of drug development, chloro-containing molecules are significantly

represented in FDA-approved drugs.[6] The presence of a chlorine atom can influence a

molecule's pharmacokinetic and pharmacodynamic properties. While not a therapeutic agent

itself, chloromethyltriisopropoxysilane's ability to act as a linker for bioconjugation is a key

application.[7] Linkers are crucial for connecting biomolecules to other molecules, such as

drugs or imaging agents.

Spectroscopic Characterization
A multi-technique spectroscopic approach is essential for confirming the structure and purity of

chloromethyltriisopropoxysilane and for verifying successful surface functionalization.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum will provide characteristic signals for the protons of the

isopropoxy groups (a septet for the CH proton and a doublet for the CH₃ protons) and a

singlet for the chloromethyl (CH₂Cl) protons. The chemical shift of the CH₂Cl protons will be

downfield due to the deshielding effect of the adjacent chlorine and silicon atoms.

¹³C NMR: The carbon NMR spectrum will show distinct signals for the carbons of the

isopropoxy groups and the chloromethyl carbon. The chemical shift of the chloromethyl

carbon will be influenced by the electronegative chlorine atom.

Infrared (IR) Spectroscopy
The IR spectrum of chloromethyltriisopropoxysilane will exhibit characteristic absorption

bands corresponding to its functional groups. Key expected peaks include:

C-H stretching from the alkyl groups.

Si-O-C stretching, which is characteristic of alkoxysilanes.

C-Cl stretching from the chloromethyl group.

Mass Spectrometry (MS)
Mass spectrometry is a powerful tool for determining the molecular weight and fragmentation

pattern of the compound. The mass spectrum will show a molecular ion peak corresponding to

the molecular weight of the molecule. The fragmentation pattern will be influenced by the

cleavage of the isopropoxy groups and the chloromethyl group. The presence of chlorine will

result in a characteristic isotopic pattern for fragments containing this atom (³⁵Cl and ³⁷Cl).

Safety and Handling
Chloromethyltriisopropoxysilane is a reactive and hazardous chemical that requires careful

handling.

Hazards: It is classified as a substance that can cause skin irritation and serious eye

damage, and may cause respiratory irritation.[2][8]
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Precautions: Handle in a well-ventilated area, preferably in a fume hood. Wear appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[2] It is

sensitive to moisture and should be handled under anhydrous conditions to prevent

hydrolysis.[1]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[9]

Conclusion
Chloromethyltriisopropoxysilane is a highly versatile bifunctional organosilane with

significant applications in materials science and as a tool in drug development research. Its

unique reactivity, stemming from the combination of hydrolyzable isopropoxy groups and a

reactive chloromethyl group, allows for the covalent modification of surfaces and the

attachment of a wide array of organic moieties. A thorough understanding of its chemical

properties, reaction mechanisms, and proper handling procedures is essential for its effective

and safe utilization in advanced research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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